Cas no 84424-74-8 (3-(4-amino-5-oxo-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic Acid)

• Product Name: 3-(4-amino-5-oxo-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic Acid
• CAS No: 84424-74-8
• MF: C₆H₈N₄O₃S
• MW: 216.217719078064
• MDL: MFCD00662913
• CID: 667234
• PubChem ID: 329819373
• Update Time: 2025-04-19

3-(4-amino-5-oxo-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-6-propanoic acid,4-amino-2,3,4,5-tetrahydro-5-oxo-3-thioxo-
• 3-(4-amino-5-oxo-3-sulfanylidene-2H-1,2,4-triazin-6-yl)propanoic acid
• 3-(4-Amino-5-oxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid
• 3-(4-amino-5-oxo-3-thioxo-2H-1,2,4-triazin-6-yl)propanoic acid
• F3099-6841
• UDRLQUBSFWAFSO-UHFFFAOYSA-N
• 3-(4-Amino-5-oxo-3-thioxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid
• SCHEMBL11182853
• NSC-710589
• Oprea1_848242
• SR-01000009090
• CS-0365633
• 3-(4-amino-5-oxo-3-sulfanyl-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid
• 3-(4-Amino-5-oxo-3-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid, AldrichCPR
• 6-(2-carboxyethyl)-3-mercapto-4-amino-1,2,4-triazin-5-one
• AKOS003621592
• AG-690/15435640
• 3-(4-amino-5-oxo-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid
• SCHEMBL17272788
• SR-01000009090-1
• NS-02499
• NSC710589
• 84424-74-8
• DTXSID80361560
• FT-0753408
• MFCD00662913
• 3-(4-amino-5-oxo-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoicacid
• AKOS000273759
• 3-(4-amino-5-oxo-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic Acid

• MDL： MFCD00662913
• Inchi： 1S/C6H8N4O3S/c7-10-5(13)3(1-2-4(11)12)8-9-6(10)14/h1-2,7H2,(H,9,14)(H,11,12)
• InChI Key： UDRLQUBSFWAFSO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(N1N)=O)CCC(=O)O

Computed Properties

• Exact Mass: 216.03200
• Monoisotopic Mass: 216.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 146.09000
• LogP: -0.38690

3-(4-amino-5-oxo-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones